Cas no 2820116-32-1 (6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-amine)

• Product Name: 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-amine
• CAS No: 2820116-32-1
• MF: C₂₇H₃₉BFNO₂Si
• MW: 467.498972177505
• CID: 6625864
• PubChem ID: 168355473
• Update Time: 2026-03-11

6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-amine
• 2820116-32-1
• 2-Naphthalenamine, 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-[2-[tris(1-methylethyl)silyl]ethynyl]-
• 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-[2-(triisopropylsilyl)ethynyl]naphthalen-2-amine
• G63273

• Inchi： 1S/C27H39BFNO2Si/c1-17(2)33(18(3)4,19(5)6)14-13-22-24(29)12-11-20-15-21(30)16-23(25(20)22)28-31-26(7,8)27(9,10)32-28/h11-12,15-19H,30H2,1-10H3
• InChI Key： BWVVQKAGNKPHEY-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(=CC=C2C=C(C=C(B3OC(C)(C)C(C)(C)O3)C=12)N)F)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 467.2827143g/mol
• Monoisotopic Mass: 467.2827143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 551.5±50.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)